Cas no 1212858-59-7 ((3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol
• CAS No: 1212858-59-7
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 5596131
• PubChem ID: 92177516
• Update Time: 2025-10-22

(3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(5-BROMO(2-FURYL))PROPAN-1-OL
• 2-Furanpropanol, γ-amino-5-bromo-, (γR)-
• EN300-1164988
• N14885
• 1212858-59-7
• (3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol

• Inchi： 1S/C7H10BrNO2/c8-7-2-1-6(11-7)5(9)3-4-10/h1-2,5,10H,3-4,9H2/t5-/m1/s1
• InChI Key： GTLGXLREIQUXBH-RXMQYKEDSA-N
• SMILES： C(O)C[C@@H](N)C1=CC=C(Br)O1

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 304.8±37.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol

(3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol: A Comprehensive Overview

The compound with CAS No. 1212858-59-7, commonly referred to as (3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic research and commercial development.

Chemical Structure and Properties

The molecular structure of (3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol consists of a central propane backbone with an amino group (-NH₂) and a substituted furan ring attached to the same carbon atom. The furan ring is further substituted with a bromine atom at the 5-position, introducing additional electronic and steric effects. The stereochemistry at the chiral center (denoted by the R configuration) plays a crucial role in determining the compound's physical properties and reactivity.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions, often employing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is critical for its application in chiral environments such as drug discovery. The compound has been characterized using various spectroscopic techniques, including NMR, IR, and mass spectrometry, confirming its molecular structure and purity.

Applications in Drug Discovery

(3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-ol has garnered significant attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological targets such as enzymes, receptors, and nucleic acids. Recent studies have highlighted its ability to modulate key cellular pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent Research Findings

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that (3R)-3-amino-3-(5-bromofuran-2-yl)propan-1-l exhibits potent inhibitory activity against a novel kinase target associated with cancer progression. The study utilized advanced computational modeling techniques to predict binding affinities and optimize the compound's pharmacokinetic properties. Furthermore, preclinical trials have shown promising results in reducing tumor growth in animal models without significant adverse effects.

Another notable study published in *Journal of Medicinal Chemistry* explored the use of this compound as a template for developing selective inhibitors of histone deacetylases (HDACs). The research revealed that the bromine substituent on the furan ring significantly enhances the compound's ability to bind to HDACs, making it a valuable tool for epigenetic therapy.

Industrial Applications

Beyond its role in drug discovery, (3R)-3-amino-3-(5-bromofuran_2_yl)propan_1_ol has found applications in materials science and catalysis. Its chiral properties make it an excellent candidate for asymmetric catalysis in industrial processes, enabling the production of enantiomerically pure compounds at scale. Recent innovations in flow chemistry have further enhanced the efficiency of its synthesis, making it more accessible for industrial use.

Environmental Considerations

In line with growing concerns over environmental sustainability, researchers have investigated the eco-friendly synthesis and disposal of (3R)-3-amino_3_(5_bromofuran_2_yl)propan_1_ol. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been successfully applied to its production process. Additionally, studies on its biodegradability have shown that under controlled conditions, the compound can be safely metabolized without posing significant risks to aquatic ecosystems.

Future Prospects

The future of (3R)-3-amino_3_(5_bromofuran_2_yl)propan_1_ol looks promising as researchers continue to unlock its full potential across diverse fields. Ongoing collaborations between academia and industry are expected to drive further innovations in its synthesis, characterization, and application. As new research findings emerge, this compound is poised to play an increasingly important role in advancing science and technology while addressing global challenges such as disease treatment and sustainable manufacturing.